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Compound of Interest

Compound Name: Z-D-Orn(boc)-OH

CAS No.: 98264-52-9

Cat. No.: B556974

Get Quote

For researchers and drug development professionals, the responsible management and

disposal of chemical reagents like Z-D-Orn(boc)-OH are fundamental to ensuring laboratory

safety, regulatory compliance, and environmental protection. While a specific, universally

adopted Safety Data Sheet (SDS) for Z-D-Orn(boc)-OH is not always readily available, this

guide consolidates best practices derived from general laboratory chemical waste protocols

and information on similar Boc-protected amino acids to provide a clear, step-by-step disposal

plan.

Immediate Safety and Handling: Before initiating any disposal, it is critical to handle Z-D-
Orn(boc)-OH with appropriate care. Always wear standard personal protective equipment

(PPE), including chemical safety goggles, chemical-resistant gloves, and a lab coat.[1]

Operations involving the solid compound should be conducted in a well-ventilated area or a

chemical fume hood to prevent the inhalation of dust.[2]

Step-by-Step Disposal Protocol
The primary directive for disposing of Z-D-Orn(boc)-OH is to manage it as regulated chemical

waste. Under no circumstances should it be discarded in the regular trash or poured down the
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sanitary sewer drain.[3][4]

Waste Identification and Classification: The first step is to classify the waste.[5] Any unused

or surplus Z-D-Orn(boc)-OH, as well as any materials significantly contaminated with it (e.g.,

weighing papers, gloves, spill cleanup materials), must be treated as chemical waste.[3][6] It

is the responsibility of the waste generator to determine if the waste is hazardous according

to local, state, and federal regulations, typically by consulting the supplier-specific SDS or

institutional guidelines.[2][7]

Waste Segregation: Do not mix Z-D-Orn(boc)-OH waste with other waste streams unless

explicitly permitted by your institution's waste management plan.[2][8] Incompatible

chemicals must be segregated to prevent dangerous reactions.[8] Collect solid waste

separately from liquid waste. If the compound is in a solution, it should be collected in a

container compatible with the solvent.[3]

Containerization:

Place all solid waste containing Z-D-Orn(boc)-OH into a dedicated, leak-proof container

suitable for solid chemical waste.[3][4]

The container must be in good condition, with no cracks or leaks, and have a secure, tight-

fitting lid to prevent the release of dust or vapors.[6][7]

Keep the waste container closed at all times, except when adding waste.[7]

Labeling: Proper labeling is crucial for safety and compliance. The waste container must be

clearly labeled with:

The words "Hazardous Waste".[7][8]

The full chemical name: "Z-D-Orn(boc)-OH". Avoid using abbreviations or chemical

formulas.[7][8]

The date when waste was first added to the container (accumulation start date).[2]

Any other specific information required by your institution's Environmental Health and

Safety (EHS) office.
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Storage: Store the sealed and labeled waste container in a designated, secure satellite

accumulation area within the laboratory.[2][7] This area should be away from incompatible

materials and general work areas, pending collection.[4]

Final Disposal: Arrange for the collection of the waste through your institution's EHS office or

a licensed hazardous waste disposal contractor.[3][5] These professional services ensure

that the chemical waste is managed, transported, and disposed of in full compliance with all

regulatory requirements.[5]

Chemical Identification Data
A clear understanding of the compound's properties is the first step in safe handling and

disposal.

Property Value

Chemical Name Nα-Z-Nδ-Boc-D-ornithine

Synonyms

(2R)-5-[(2-methylpropan-2-

yl)oxycarbonylamino]-2-

(phenylmethoxycarbonylamino)pentanoic acid

Molecular Formula C18H26N2O6[9]

Molecular Weight 366.41 g/mol [10]

CAS Number 98264-52-9[9]

Physical Form Solid (Combustible Solid, Storage Class 11)[10]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Z-D-Orn(boc)-
OH.
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Start: Z-D-Orn(boc)-OH
Requires Disposal

Don Appropriate PPE:
Safety Goggles, Gloves, Lab Coat

Consult Supplier SDS &
Institutional EHS Guidelines

Characterize Waste:
Solid, Liquid, or Contaminated Material

Segregate from Other
Waste Streams

Select Compatible, Leak-Proof
Waste Container

Label Container:
'Hazardous Waste', Full Chemical Name, Date

Store Sealed Container in
Designated Satellite Accumulation Area

Contact EHS for Pickup by
Licensed Disposal Vendor

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for proper laboratory disposal of Z-D-Orn(boc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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